2-methyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide

• IUPAC Name: 2-methyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide
• InChI: InChI=1S/C25H21NO3/c1-15-8-10-18(11-9-15)23(27)24-17(3)21-14-19(12-13-22(21)29-24)26-25(28)20-7-5-4-6-16(20)2/h4-14H,1-3H3,(H,26,28)
• InChI Key: IYMYFULQTZFDIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4C)C
• Molecular Formula: C25H21NO3
• Molecular Weight: 383.4 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. They have applications in various fields such as the treatment of cancer, hypercholesterolemia, anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory.

Synthesis Analysis

Benzamide compounds are typically synthesized starting from benzoic acid derivatives and amine derivatives. The products are purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of benzamides is typically analyzed using spectroscopic methods, including IR, 1H NMR, and 13C NMR.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, including antioxidant activity, free radical scavenging, and metal chelating activity.

Scientific Research Applications

2-methyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide has been studied extensively for its potential applications in the fields of biochemistry and pharmacology. It has been used as a substrate for the enzyme monoamine oxidase and as a ligand for the cannabinoid receptor. It has also been used in the study of protein-protein interactions and as a model for the development of drugs that target specific proteins.

Mechanism of Action

The mechanism of action of 2-methyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide is not fully understood. However, it is believed to interact with specific proteins in the body and alter their activity. For example, it has been found to inhibit the activity of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been found to inhibit the activity of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters. This inhibition may lead to increased levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which may lead to increased alertness, improved mood, and improved cognitive function.

Advantages and Limitations for Lab Experiments

The use of 2-methyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and it has a wide range of potential applications. Additionally, it is relatively inexpensive and can be easily obtained from chemical suppliers. The main limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to predict its effects in laboratory experiments.

Future Directions

There are several potential future directions for research involving 2-methyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide. These include further investigation into its mechanism of action, its potential therapeutic applications, and its effects on other proteins and enzymes. Additionally, further research could be conducted into the synthesis of novel derivatives of this compound and their potential applications. Finally, further research could be conducted into the use of this compound as a biomarker for various diseases and disorders.

Synthesis Methods

2-methyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide is synthesized through a two-step process. The first step involves the reaction of a 4-methylbenzoyl chloride with a 2-methyl-N-substituted benzofuran to form an intermediate. The intermediate is then reacted with an amine to form the desired compound.